Cas no 213249-11-7 (2,7-Naphthalenedisulfonicacid, 4-hydroxy-5-(phenylamino)-)

• Product Name: 2,7-Naphthalenedisulfonicacid, 4-hydroxy-5-(phenylamino)-
• CAS No: 213249-11-7
• MF: C₁₆H₁₃NO₇S₂
• MW: 395.406922101974
• CID: 242527
• PubChem ID: 20036893
• Update Time: 2025-04-19

2,7-Naphthalenedisulfonicacid, 4-hydroxy-5-(phenylamino)- Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid, 4-hydroxy-5-(phenylamino)-
• 4-anilino-5-hydroxynaphthalene-2,7-disulfonic acid
• 4-Anilino-5-hydroxy-2,7-naphthalenedisulfonicacid
• N-Phenyl-H acid
• SCHEMBL8959469
• DTXSID80601877
• 213249-11-7
• 4-HYDROXY-5-(PHENYLAMINO)NAPHTHALENE-2,7-DISULFONIC ACID

• Inchi： 1S/C16H13NO7S2/c18-15-9-13(26(22,23)24)7-10-6-12(25(19,20)21)8-14(16(10)15)17-11-4-2-1-3-5-11/h1-9,17-18H,(H,19,20,21)(H,22,23,24)
• InChI Key： VLRYLEVQHPQKBV-UHFFFAOYSA-N
• SMILES： S(C1C=C(C2C(=CC(=CC=2C=1)S(=O)(=O)O)O)NC1C=CC=CC=1)(=O)(=O)O

Computed Properties

• Exact Mass: 395.01339
• Monoisotopic Mass: 395.01334410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 158Ų

Experimental Properties

• PSA: 141